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Compound of Interest

Compound Name:
Methyl piperidine-4-carboxylate

hydrochloride

Cat. No.: B1342576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the characterization data

for methyl isonipecotate hydrochloride (CAS No: 7462-86-4). The information is compiled from

various sources to assist researchers and professionals in the fields of chemistry and drug

development.

Chemical Identity and Physical Properties
Methyl isonipecotate hydrochloride, also known as methyl piperidine-4-carboxylate
hydrochloride, is a key intermediate in the synthesis of various pharmaceuticals.[1] Its

fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 7462-86-4 [2][3][4]

Molecular Formula C₇H₁₃NO₂ · HCl [2][3]

Molecular Weight 179.65 g/mol [2][3]

Appearance White solid [5]

Melting Point 160-161 °C [2][3]

Boiling Point 193.8 °C at 760 mmHg [2][3]

Density 1.06 g/cm³ [2][3]

Refractive Index 1.465 [2][3]

Solubility Slightly soluble in water. [6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of methyl

isonipecotate hydrochloride.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

3.73 s 3H -OCH₃

3.44-3.39 m 2H Piperidine ring protons

3.15-3.09 m 2H Piperidine ring protons

2.82-2.77 m 1H Piperidine ring proton

2.21-2.16 m 2H Piperidine ring protons

1.99-1.89 m 2H Piperidine ring protons

Solvent: CD₃OD, Frequency: 400 MHz[5]
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Fourier-Transform Infrared (FT-IR) Spectroscopy
While specific peak values from a dedicated spectrum for the hydrochloride salt are not readily

available in the searched literature, general information suggests the use of Attenuated Total

Reflectance (ATR) FT-IR for analysis.[7] Key expected absorptions would include N-H

stretching, C=O stretching of the ester, and C-O stretching.

Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) is a common technique for the analysis of

such compounds.

m/z Ion

144.2 [M + H - HCl]⁺

Technique: ESI[5]

Synthesis Protocol
A common method for the synthesis of methyl isonipecotate hydrochloride involves the

deprotection of a protected precursor.

General Procedure:

To a solution of methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate (1 equivalent) in

dichloromethane (DCM), a solution of 4 M hydrochloric acid in ethyl acetate (EtOAc) is added.

The reaction mixture is stirred at room temperature. The progress of the reaction can be

monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under

reduced pressure to yield methyl isonipecotate hydrochloride.[5]

Experimental Protocols
The following are generalized protocols for the characterization techniques mentioned above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-isonipecotate
https://phys.libretexts.org/Courses/University_of_California_Davis/Biophysics_241%3A_Membrane_Biology/06%3A_Experimental_Characterization_-_Mass_Spectrometry_and_Atomic_Force_Microscopy/6.03%3A_Electrospray_Ionization_(ESI)_Mass_Spectrometry
https://phys.libretexts.org/Courses/University_of_California_Davis/Biophysics_241%3A_Membrane_Biology/06%3A_Experimental_Characterization_-_Mass_Spectrometry_and_Atomic_Force_Microscopy/6.03%3A_Electrospray_Ionization_(ESI)_Mass_Spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A solution of the sample is prepared by dissolving an appropriate amount of the solid in a

deuterated solvent (e.g., CD₃OD, D₂O). The solution is then transferred to an NMR tube. The

¹H NMR spectrum is acquired on a spectrometer operating at a suitable frequency (e.g., 400

MHz). Chemical shifts are reported in parts per million (ppm) relative to a reference standard.

[8][9]

Fourier-Transform Infrared (FT-IR) Spectroscopy
For a solid sample, the Attenuated Total Reflectance (ATR) technique is commonly employed. A

small amount of the sample is placed directly on the ATR crystal, and pressure is applied to

ensure good contact. The FT-IR spectrum is then recorded. Alternatively, a KBr pellet can be

prepared by grinding the sample with potassium bromide and pressing the mixture into a thin

disk.[10][11][12][13][14]

Electrospray Ionization Mass Spectrometry (ESI-MS)
The sample is dissolved in a suitable solvent and introduced into the ESI source of the mass

spectrometer. A high voltage is applied to the liquid to create an aerosol of charged droplets.

The solvent evaporates, leading to the formation of gas-phase ions, which are then analyzed

by the mass spectrometer to determine their mass-to-charge ratio (m/z).[2][5][15][16][17]

Elemental Analysis
Elemental analysis for carbon, hydrogen, and nitrogen (CHN analysis) is typically performed

using a combustion-based elemental analyzer. A weighed amount of the sample is combusted

in a high-temperature furnace, and the resulting gases (CO₂, H₂O, and N₂) are quantitatively

measured. This allows for the determination of the percentage composition of each element in

the compound.[18][19][20][21][22]

Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the characterization of a synthesized

batch of methyl isonipecotate hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://chem.ch.huji.ac.il/nmr/preparation/preparation.html
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.drawellanalytical.com/sample-preparation-for-ftir-analysis-sample-types-and-prepare-methods/
https://www.bruker.com/en/products-and-solutions/infrared-and-raman/ft-ir-routine-spectrometer/what-is-ft-ir-spectroscopy.html
https://pccl.chem.ufl.edu/sample-preparation-ft-ir-atr/
https://jascoinc.com/learning-center/theory/spectroscopy/fundamentals-ftir-spectroscopy/sampling/
https://en.wikipedia.org/wiki/Electrospray_ionization
https://phys.libretexts.org/Courses/University_of_California_Davis/Biophysics_241%3A_Membrane_Biology/06%3A_Experimental_Characterization_-_Mass_Spectrometry_and_Atomic_Force_Microscopy/6.03%3A_Electrospray_Ionization_(ESI)_Mass_Spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC1853331/
https://www.chromatographyonline.com/view/electrospray-ionization-mass-spectrometry
https://www.research.fsu.edu/research-offices/oc/technologies/electrospray-ionization-mass-spectrometry-methodology/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9335920/
https://www.clariant.com/en/Innovation/CAS/Elemental-Analysis
https://www.azom.com/article.aspx?ArticleID=20397
https://www.nmrmbc.com/wp-content/uploads/2020/07/ACFrOgDKgzgWmtH8L1RPi2cCLy9fBdi9P_1EKPWwZ4CjGBbPIGo4AzcPINGUg1quGwqC0rSjIqkiX_E108bV6BGx7SUfl8KLibNS7573gs5zrI9OkXK0G1vjYENU5vMWRmQvviBozIr0ZqzZyHR9.pdf
https://www.researchgate.net/profile/Anoop_Srivastava7/post/Can_you_estimate_oxygen_concentration_of_a_sample_from_CHNS_data/attachment/5a8f98a74cde266d588d0a06/AS%3A597053969272832%401519360167470/download/17_chapter+6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification & Isolation

Characterization

Data Validation

Synthesize Methyl
Isonipecotate HCl

Purification
(e.g., Recrystallization)

Isolation & Drying

Physical Properties
(Melting Point)

Spectroscopic Analysis
(NMR, FT-IR, MS)

Purity Assessment
(e.g., Elemental Analysis)

Data Analysis &
Structure Confirmation

Final Characterization
Report

Click to download full resolution via product page

Characterization Workflow for Methyl Isonipecotate HCl

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1342576#methyl-isonipecotate-hydrochloride-
characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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